Cas no 2171539-17-4 (3-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylhexanoylazetidin-3-yl}propanoic acid)

• Product Name: 3-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylhexanoylazetidin-3-yl}propanoic acid
• CAS No: 2171539-17-4
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6449096
• PubChem ID: 165499792
• Update Time: 2025-05-26

3-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylhexanoylazetidin-3-yl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylhexanoylazetidin-3-yl}propanoic acid
• 2171539-17-4
• EN300-1543812
• 3-{1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-methylhexanoyl]azetidin-3-yl}propanoic acid

• Inchi： 1S/C28H34N2O5/c1-18(2)11-13-25(27(33)30-15-19(16-30)12-14-26(31)32)29-28(34)35-17-24-22-9-5-3-7-20(22)21-8-4-6-10-23(21)24/h3-10,18-19,24-25H,11-17H2,1-2H3,(H,29,34)(H,31,32)
• InChI Key： AELLBYOPSLTYCV-UHFFFAOYSA-N
• SMILES： O=C(C(CCC(C)C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CC(CCC(=O)O)C1

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 728
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylhexanoylazetidin-3-yl}propanoic acid

3-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylhexanoylazetidin-3-yl}propanoic acid: A Comprehensive Overview

The compound with CAS No 2171539-17-4, known as 3-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylhexanoylazetidin-3-yl}propanoic acid, is a highly specialized molecule with significant potential in various scientific and industrial applications. This compound has garnered attention due to its unique structural properties and its role in cutting-edge research across multiple disciplines.

The chemical structure of this compound is characterized by a complex arrangement of functional groups, including a fluorenylmethoxycarbonyl (Fmoc) group, a hexanoyl chain, and an azetidine ring. These elements contribute to its versatility and reactivity, making it a valuable tool in organic synthesis and drug discovery. Recent studies have highlighted its ability to participate in intricate chemical reactions, further underscoring its importance in modern chemistry.

One of the most notable aspects of CAS No 2171539-17-4 is its application in peptide synthesis. The Fmoc group, a well-known protecting group in peptide chemistry, plays a pivotal role in controlling the reactivity of amino acids during synthesis. This compound's ability to serve as a precursor for peptide construction has made it indispensable in the development of novel therapeutic agents and bioactive molecules.

Recent advancements in fluorenylmethoxycarbonyl chemistry have expanded the scope of this compound's applications. Researchers have explored its use in the creation of bioconjugates, which are essential for targeted drug delivery systems. By leveraging the unique properties of the Fmoc group, scientists have been able to design more efficient and selective drug carriers, paving the way for innovative treatments in oncology and infectious diseases.

In addition to its role in peptide synthesis, CAS No 2171539-17-4 has shown promise in materials science. Its structural complexity allows for the formation of advanced polymers and nanomaterials with tailored properties. For instance, studies have demonstrated its potential in creating stimuli-responsive materials that can adapt to environmental changes, such as temperature or pH levels.

The synthesis of this compound involves a multi-step process that requires precision and expertise. Key steps include the formation of the azetidine ring and the subsequent introduction of the Fmoc group. Recent optimizations in synthetic protocols have improved the overall yield and purity of the compound, making it more accessible for large-scale applications.

From an environmental standpoint, researchers have been investigating the biodegradability and ecological impact of CAS No 2171539-17-4. Preliminary findings suggest that under certain conditions, this compound can undergo enzymatic degradation, reducing its persistence in natural environments. These insights are crucial for ensuring sustainable practices in chemical manufacturing and usage.

In conclusion, CAS No 2171539-17-4, or 3-{1-[2-(fluorenylmethoxycarbonylamino)-5-methylhexanoyl]azetidin -3 -yl}propanoic acid, stands at the forefront of contemporary chemical research. Its diverse applications, coupled with ongoing advancements in synthesis and application techniques, position it as a key player in shaping future innovations across various industries.